Cas no 2034436-82-1 (2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034436-82-1
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 5379885
• Update Time: 2025-05-21

2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-6-oxo-N-[trans-4-(2-pyridinyloxy)cyclohexyl]-1(6H)-pyrimidineacetamide
• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C19H24N4O3/c1-13-14(2)21-12-23(19(13)25)11-17(24)22-15-6-8-16(9-7-15)26-18-5-3-4-10-20-18/h3-5,10,12,15-16H,6-9,11H2,1-2H3,(H,22,24)/t15-,16-
• InChI Key： VUMPGZWWQKVFLL-WKILWMFISA-N
• SMILES： C1N(CC(N[C@@H]2CC[C@@H](OC3=NC=CC=C3)CC2)=O)C(=O)C(C)=C(C)N=1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.93±0.40(Predicted)

Additional information on 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

Professional Introduction to Compound with CAS No. 2034436-82-1 and Product Name: 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

The compound identified by the CAS number 2034436-82-1 and the product name 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by a pyrimidine core and an acetylamide functional group linked to a cyclohexyl moiety, suggests a multifaceted interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The pyrimidine scaffold, a key structural feature of this compound, is widely recognized for its biological activity. Pyrimidines are fundamental components of nucleic acids and have been extensively explored for their pharmacological properties. The presence of a 4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl group in this molecule not only contributes to its structural uniqueness but also opens up possibilities for diverse biological interactions.

The N-terminal acetylamide group and the cyclohexyl ring attached via a (1r,4r)-4-(pyridin-2-yloxy)cyclohexyl moiety further enhance the compound's potential as a pharmacophore. The cyclohexyl group provides steric hindrance and flexibility, which can be crucial for optimizing binding affinity to biological targets. Moreover, the pyridin-2-yloxy substituent introduces a polar aromatic ring that can engage in hydrogen bonding or π-stacking interactions with biological macromolecules.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating various biological pathways. Studies have suggested that such molecules may exhibit inhibitory effects on enzymes or receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The precise mechanism of action remains an area of active investigation, but preliminary findings indicate promising interactions with key therapeutic targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The stereochemistry of the cyclohexyl ring has been meticulously controlled to achieve the desired (1r,4r) configuration, which is critical for its biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of this compound with potential target proteins. These studies utilize advanced algorithms to simulate interactions at the atomic level, providing insights into how the molecule might interact with biological receptors or enzymes. Such computational approaches are integral in modern drug discovery pipelines, enabling researchers to prioritize compounds with high binding affinity and selectivity.

The pharmacokinetic properties of this compound are also under scrutiny to assess its suitability for therapeutic applications. Parameters such as solubility, stability, and metabolic degradation pathways are critical factors that determine a drug's efficacy and safety profile. Experimental data obtained from in vitro and in vivo studies will provide valuable information on these aspects, guiding further development efforts.

One notable aspect of this compound is its structural similarity to known bioactive molecules. By leveraging structural analogs and virtual screening techniques, researchers can identify potential lead compounds that may exhibit enhanced pharmacological properties. This strategy is particularly valuable in early-stage drug discovery when multiple candidates need to be evaluated rapidly.

The role of natural product-inspired scaffolds in drug design cannot be overstated. Many successful drugs have been derived from natural products or their derivatives due to their inherent biological activity and structural diversity. The cyclohexyl moiety in this compound may be inspired by natural product structures known for their therapeutic effects on various diseases.

Future directions in research may involve exploring derivatives of this compound to improve its pharmacological profile further. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity while maintaining structural integrity. Such modifications can lead to novel drug candidates with improved efficacy and reduced side effects.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the field by enabling rapid screening of large chemical libraries. AI-driven platforms can predict molecular properties and identify promising candidates much faster than traditional methods alone. This technology is particularly useful for analyzing complex molecules like this one and identifying potential therapeutic applications.

In conclusion,2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034436-82-1) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its complex structure suggests multifaceted interactions with biological targets, while ongoing research continues to uncover its potential benefits across various disease areas.